Cas no 1017241-34-7 (Olanzapine Lactam Impurity)

• Product Name: Olanzapine Lactam Impurity
• CAS No: 1017241-34-7
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 859677
• PubChem ID: 136295210
• Update Time: 2025-11-12

Olanzapine Lactam Impurity Chemical and Physical Properties

Names and Identifiers

• (3Z)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one
• Olanzapine Lactam Impurity
• Olanzapine LactaM
• Olanzapine LactuM
• Olanzapine KetolactaM
• Olanzapine Impurity J
• Olanzapine Impurity 10
• J-000486
• 1017241-34-7
• (3Z)-4-(4-methylpiperazin-1-yl)-3-(2-oxopropylidene)-2,3-dihydro-1H-1,5-benzodiazepin-2-one
• 3-[(Z)-2-Hydroxyprop-1-enyl]-4-(4-methylpiperazin-1-yl)-1,5-benzodiazepin-2-one
• (Z)-Olanzapine Ketolactam
• 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-4-(4-methyl-1-piperazinyl)-3-(2-oxopropylidene)-, (3Z)-
• AKOS030621555
• (Z)-4-(4-methylpiperazin-1-yl)-3-(2-oxopropylidene)-1,3-dihydro-2H-benzo[b][1,4]diazepin-2-one

• Inchi： 1S/C17H20N4O2/c1-12(22)11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)23/h3-6,11,22H,7-10H2,1-2H3/b12-11-
• InChI Key： CVKVZGLTQPNIEY-QXMHVHEDSA-N
• SMILES： O=C1C(/C=C(/C)\O)=C(N=C2C=CC=CC2=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-191°C
• Solubility: Slightly soluble (9.7 g/l) (25 º C),

Olanzapine Lactam Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)